Cas no 1935013-70-9 (5-ethynyl-3-methyl-1,2-oxazole)

• Product Name: 5-ethynyl-3-methyl-1,2-oxazole
• CAS No: 1935013-70-9
• MF: C₆H₅NO
• MW: 107.110001325607
• CID: 5295469
• Update Time: 2025-10-15

5-ethynyl-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-3-methyl-1,2-oxazole

• Inchi： 1S/C6H5NO/c1-3-6-4-5(2)7-8-6/h1,4H,2H3
• InChI Key： FEQKQRACAJCEQV-UHFFFAOYSA-N
• SMILES： O1C(C#C)=CC(C)=N1

Additional information on 5-ethynyl-3-methyl-1,2-oxazole

5-Ethynyl-3-methyl-1,2-oxazole (CAS No. 1935013-70-9): A Versatile Building Block in Modern Organic Synthesis

The compound 5-ethynyl-3-methyl-1,2-oxazole (CAS No. 1935013-70-9) has emerged as a critical intermediate in the field of organic chemistry, particularly in the design of novel heterocyclic frameworks. Its unique structure, featuring an ethynyl group and a methyl-substituted oxazole ring, makes it a valuable scaffold for pharmaceutical research, agrochemical development, and materials science. Researchers are increasingly exploring its potential in click chemistry and bioorthogonal reactions, aligning with the growing demand for efficient and selective synthetic methodologies.

In recent years, the 5-ethynyl-3-methyl-1,2-oxazole has gained attention due to its compatibility with Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is widely used in drug discovery, polymer science, and bioconjugation, addressing the need for rapid and reliable bond formation under mild conditions. The compound's ethynyl functionality enables seamless integration into complex molecular architectures, making it a favorite among synthetic chemists.

Beyond its synthetic utility, 5-ethynyl-3-methyl-1,2-oxazole is also investigated for its potential in fluorescence labeling and probe design. The oxazole core is known for its photophysical properties, which are exploitable in imaging applications. This aligns with the rising interest in small-molecule probes for biological studies, where precision and stability are paramount. The compound's methyl group further enhances its metabolic stability, a key consideration in probe development.

From an industrial perspective, the scalability of 5-ethynyl-3-methyl-1,2-oxazole synthesis is a hot topic. Recent advancements in catalytic methodologies have streamlined its production, reducing costs and environmental impact. This resonates with the broader push toward green chemistry and sustainable practices, which dominate contemporary discussions in chemical manufacturing. Companies are actively seeking high-purity intermediates like this to meet the demands of cutting-edge applications.

In summary, 5-ethynyl-3-methyl-1,2-oxazole (CAS No. 1935013-70-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in heterocyclic synthesis, coupled with its relevance to bioconjugation and materials science, ensures its continued prominence in research and industry. As the scientific community prioritizes efficiency and sustainability, this compound is poised to play an even greater role in future breakthroughs.